Cas no 244771-00-4 (Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy)-)

• Product Name: Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy)-
• CAS No: 244771-00-4
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• MDL: MFCD31805657
• CID: 3918992
• PubChem ID: 11139439
• Update Time: 2025-10-28

Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy)-
• 1-Bromo-2-(methoxymethoxy)-3-methoxybenzene
• 244771-00-4
• CS-0193117
• E95030
• SCHEMBL7942502
• MFCD31805657
• 1-bromo-3-methoxy-2-(methoxymethoxy)benzene

• MDL： MFCD31805657
• Inchi： 1S/C9H11BrO3/c1-11-6-13-9-7(10)4-3-5-8(9)12-2/h3-5H,6H2,1-2H3
• InChI Key： YYYRADOFRFGGDM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(OC)=C1OCOC

Computed Properties

• Exact Mass: 245.98916Da
• Monoisotopic Mass: 245.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy)-

Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy): An Overview of a Versatile Compound (CAS No. 244771-00-4)

Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy) (CAS No. 244771-00-4) is a multifaceted organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique functional groups and structural properties, offers a wide range of applications in both academic research and industrial processes.

The molecular structure of 1-bromo-3-methoxy-2-(methoxymethoxy)benzene consists of a benzene ring substituted with a bromo group at the 1-position, a methoxy group at the 3-position, and a methoxymethoxy group at the 2-position. These functional groups confer specific chemical reactivity and physical properties that make the compound valuable in various synthetic pathways and as an intermediate in the production of pharmaceuticals and other fine chemicals.

In recent years, Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy) has been extensively studied for its potential as a building block in the synthesis of complex organic molecules. Its bromo substituent can be readily activated for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are crucial for constructing carbon-carbon bonds in organic synthesis. The methoxy and methoxymethoxy groups provide additional handles for further functionalization, allowing chemists to tailor the molecule for specific applications.

One notable application of 1-bromo-3-methoxy-2-(methoxymethoxy)benzene is in the development of novel pharmaceuticals. The compound can serve as an intermediate in the synthesis of bioactive molecules with diverse therapeutic potentials. For instance, recent studies have explored its use in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. The ability to introduce various functional groups through selective transformations makes it a versatile starting material for drug discovery and development.

In addition to its role in pharmaceutical research, Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy) has found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of conductive polymers and other advanced materials. Researchers have utilized this compound to develop new materials with enhanced electrical conductivity and stability, which have potential applications in electronic devices and energy storage systems.

The synthetic accessibility of 1-bromo-3-methoxy-2-(methoxymethoxy)benzene is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the bromination of 3-methoxybenzyl alcohol followed by methylation to introduce the methoxymethoxy group. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for research and industrial applications.

Safety considerations are paramount when handling any chemical compound. While Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy) is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and all experiments should be conducted in well-ventilated areas to minimize exposure risks.

In conclusion, Benzene, 1-bromo-3-methoxy-2-(methoxymethoxy) (CAS No. 244771-00-4) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an essential building block for the development of new molecules with diverse functionalities. As research continues to advance in these fields, the importance of this compound is likely to grow further.